Cas no 936731-80-5 (5-Amino-3-(carboxymethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Amino-3-(carboxymethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 936731-80-5
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• MDL: MFCD25959073
• CID: 1029805
• PubChem ID: 16221515
• Update Time: 2025-04-20

5-Amino-3-(carboxymethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(carboxymethyl)-1H-pyrazole-4-carboxylic acid
• 3-amino-5-(carboxymethyl)-1H-pyrazole-4-carboxylic acid
• 3-Amino-5-carboxymethyl-1H-pyrazole-4-carboxylic acid
• AT17135
• SCHEMBL1949859
• 936731-80-5
• MDTBXTGJSDQSEP-UHFFFAOYSA-N
• 5-Amino-3-(carboxymethyl)-1H-pyrazole-4-carboxylicacid
• DTXSID10585318
• DB-088716
• 3-amino-5-(carboxymethyl)-1H-pyrazole-4-carboxylicacid

• MDL： MFCD25959073
• Inchi： 1S/C6H7N3O4/c7-5-4(6(12)13)2(8-9-5)1-3(10)11/h1H2,(H,10,11)(H,12,13)(H3,7,8,9)
• InChI Key： MDTBXTGJSDQSEP-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NNC=1CC(=O)O)=O

Computed Properties

• Exact Mass: 185.04365571g/mol
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives